Cas no 6956-50-9 (Ethyl 4,4-dimethoxy-3-oxobutanoate)
6956-50-9 structure
Product Name:Ethyl 4,4-dimethoxy-3-oxobutanoate
CAS No:6956-50-9
MF:C8H14O5
MW:190.193763256073
MDL:MFCD00137984
CID:1738046
PubChem ID:248327
Update Time:2025-08-04
Ethyl 4,4-dimethoxy-3-oxobutanoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4,4-dimethoxy-3-oxobutanoate
- ethyl 4,4-dimethoxy-3-oxo-butyrate
- NSC65045
- AR-1I9017
- NCIOpen2_000321
- AC1L6M52
- AC1Q5GVF
- 4,4-Dimethoxy-acetessigsaeure-aethylester
- CTK5D0445
- 4,4-dimethoxy-acetoacetic acid ethyl ester
- ethyl 4,4-dimethoxy-3-oxobutylate
- 4,4-dimethoxy-3-oxo-butyric acid ethyl ester
- 2-ethyl-4,4-dimethoxyacetoacetate
- 6956-50-9
- AKOS014279984
- DTXSID20289870
- DA-33949
- YKFZUZNJSXYIOR-UHFFFAOYSA-N
- ethyl4,4-dimethoxy-3-oxobutanoate
- ethyl 4,4-dimethoxy-3-oxo-butanoate
- NSC-65045
- ethyl 4,4-dimethoxy-3-oxobutyrate
- EN300-95823
- SCHEMBL5212003
- Ethyl 4,4-dimethoxy-3-oxobutanoate
-
- MDL： MFCD00137984
- Inchi： 1S/C8H14O5/c1-4-13-7(10)5-6(9)8(11-2)12-3/h8H,4-5H2,1-3H3
- InChI Key： YKFZUZNJSXYIOR-UHFFFAOYSA-N
- SMILES： O(C)C(C(CC(=O)OCC)=O)OC
Computed Properties
- Exact Mass: 190.08412
- Monoisotopic Mass: 190.08412354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- PSA: 61.83
- LogP: 0.12760
Ethyl 4,4-dimethoxy-3-oxobutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-95823-0.05g |
ethyl 4,4-dimethoxy-3-oxobutanoate |
6956-50-9 | 95% | 0.05g |
$468.0 | 2024-05-21 | |
| Enamine | EN300-95823-0.1g |
ethyl 4,4-dimethoxy-3-oxobutanoate |
6956-50-9 | 95% | 0.1g |
$490.0 | 2024-05-21 | |
| Enamine | EN300-95823-0.25g |
ethyl 4,4-dimethoxy-3-oxobutanoate |
6956-50-9 | 95% | 0.25g |
$513.0 | 2024-05-21 | |
| Enamine | EN300-95823-0.5g |
ethyl 4,4-dimethoxy-3-oxobutanoate |
6956-50-9 | 95% | 0.5g |
$535.0 | 2024-05-21 | |
| Enamine | EN300-95823-1.0g |
ethyl 4,4-dimethoxy-3-oxobutanoate |
6956-50-9 | 95% | 1.0g |
$557.0 | 2024-05-21 | |
| Enamine | EN300-95823-2.5g |
ethyl 4,4-dimethoxy-3-oxobutanoate |
6956-50-9 | 95% | 2.5g |
$1089.0 | 2024-05-21 | |
| Enamine | EN300-95823-5.0g |
ethyl 4,4-dimethoxy-3-oxobutanoate |
6956-50-9 | 95% | 5.0g |
$1614.0 | 2024-05-21 | |
| Enamine | EN300-95823-10.0g |
ethyl 4,4-dimethoxy-3-oxobutanoate |
6956-50-9 | 95% | 10.0g |
$2393.0 | 2024-05-21 | |
| Enamine | EN300-95823-1g |
ethyl 4,4-dimethoxy-3-oxobutanoate |
6956-50-9 | 1g |
$557.0 | 2023-09-01 | ||
| Enamine | EN300-95823-5g |
ethyl 4,4-dimethoxy-3-oxobutanoate |
6956-50-9 | 5g |
$1614.0 | 2023-09-01 |
Ethyl 4,4-dimethoxy-3-oxobutanoate Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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